Sodium taurodeoxycholate hydrate
Sodium taurodeoxycholate hydrate
Sodium taurodeoxycholate hydrate is a cholanoid. It is functionally related to a taurodeoxycholic acid.
Brand Name:
Vulcanchem
CAS No.:
207737-97-1
VCID:
VC0190318
InChI:
InChI=1S/C26H45NO6S.Na/c1-16(4-9-24(30)27-12-13-34(31,32)33)20-7-8-21-19-6-5-17-14-18(28)10-11-25(17,2)22(19)15-23(29)26(20,21)3;/h16-23,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33);/q;+1/p-1
SMILES:
CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C.O.[Na+]
Molecular Formula:
C26H44NNaO6S
Molecular Weight:
521.7 g/mol
Sodium taurodeoxycholate hydrate
CAS No.: 207737-97-1
Cat. No.: VC0190318
Molecular Formula: C26H44NNaO6S
Molecular Weight: 521.7 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sodium taurodeoxycholate hydrate is a cholanoid. It is functionally related to a taurodeoxycholic acid. |
|---|---|
| CAS No. | 207737-97-1 |
| Molecular Formula | C26H44NNaO6S |
| Molecular Weight | 521.7 g/mol |
| IUPAC Name | sodium;2-[4-(3,12-dihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl)pentanoylamino]ethanesulfonate |
| Standard InChI | InChI=1S/C26H45NO6S.Na/c1-16(4-9-24(30)27-12-13-34(31,32)33)20-7-8-21-19-6-5-17-14-18(28)10-11-25(17,2)22(19)15-23(29)26(20,21)3;/h16-23,28-29H,4-15H2,1-3H3,(H,27,30)(H,31,32,33);/q;+1/p-1 |
| Standard InChI Key | YXHRQQJFKOHLAP-UHFFFAOYSA-M |
| Isomeric SMILES | C[C@H](CCC(=O)NCCS(=O)(=O)[O-])[C@H]1CC[C@@H]2[C@@]1([C@H](C[C@H]3[C@H]2CC[C@H]4[C@@]3(CC[C@H](C4)O)C)O)C.O.[Na+] |
| SMILES | CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C.O.[Na+] |
| Canonical SMILES | CC(CCC(=O)NCCS(=O)(=O)[O-])C1CCC2C1(C(CC3C2CCC4C3(CCC(C4)O)C)O)C.[Na+] |
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